6-chloro-N-(furan-2-ylmethyl)pyrimidin-4-amine

• IUPAC Name: 6-chloro-N-(furan-2-ylmethyl)pyrimidin-4-amine
• InChI: InChI=1S/C9H8ClN3O/c10-8-4-9(13-6-12-8)11-5-7-2-1-3-14-7/h1-4,6H,5H2,(H,11,12,13)
• InChI Key: STRGJGAQEVTISA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=CC(=NC=N2)Cl
• Molecular Formula: C9H8ClN3O
• Molecular Weight: 209.63 g/mol

Description

6-chloro-N-(furan-2-ylmethyl)pyrimidin-4-amine (6-Cl-FMP) is a chemical compound that has recently been studied for its potential applications in a variety of scientific research areas. This compound is a small molecule that belongs to the pyrimidine heterocyclic family and has been found to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Quantum Chemical Characterization

A study by Traoré et al. (2017) investigated the hydrogen bonding (HB) sites in three pyrimidine compounds derivatives, including those related to "6-chloro-N-(furan-2-ylmethyl)pyrimidin-4-amine", using quantum chemistry methods. This research identified major hydrogen bonding sites within the pyrimidine nucleus, highlighting the compound's potential application in molecular design where hydrogen bonding plays a crucial role (Traoré et al., 2017).

Synthesis Methodologies

Han et al. (2010) developed an efficient and selective synthesis of furo- and thieno[2,3-d]pyrimidin-4-amine derivatives by microwave irradiation. This method offers a rapid, library-friendly approach to synthesizing a broad range of derivatives, suggesting its utility in creating diverse compound libraries for screening in various research applications (Han et al., 2010).

Biological Evaluation

The synthesis and biological evaluation of various derivatives related to "this compound" have been explored in multiple studies. For example, Abu‐Hashem and Youssef (2011) synthesized new furochromone pyrimidine derivatives and evaluated their anti-inflammatory and analgesic activity, indicating potential therapeutic applications (Abu‐Hashem & Youssef, 2011).

Another significant application is in the design of antihypertensive drugs. Bennett et al. (1981) prepared and evaluated a series of 6-arylpyrido[2,3-d]pyrimidin-7-amine derivatives for antihypertensive activity, demonstrating the potential of these compounds in developing new cardiovascular drugs (Bennett et al., 1981).

Anticancer and Antimicrobial Activities

The exploration of pyrimidine derivatives for anticancer and antimicrobial applications is a notable area of research. Mathew and Ezhilarasi (2021) synthesized a series of derivatives and evaluated their in vitro anticancer and antimicrobial activities, along with in silico docking and ADME prediction studies. These compounds demonstrated potential as therapeutic agents against breast adenocarcinoma and various microbial strains (Mathew & Ezhilarasi, 2021).